3-Pyridinemethanol, 4-(4-fluoro-2-hydroxyphenyl)-a-methyl-2,6-bis(1-methylethyl)-5-pentyl-, (aR,4R)-(9CI)

Specification

• Molecular Formula: C24H36FNO2
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 5-fluoro-2-[(4R)-3-[(1R)-1-hydroxyethyl]-5-pentyl-2,6-di(propan-2-yl)-1,4-dihydropyridin-4-yl]phenol
• Standard InChI: InChI=1S/C24H36FNO2/c1-7-8-9-10-19-22(18-12-11-17(25)13-20(18)28)21(16(6)27)24(15(4)5)26-23(19)14(2)3/h11-16,22,26-28H,7-10H2,1-6H3/t16-,22-/m1/s1
• Standard InChI Key: VKMHRASEXLDXMS-OPAMFIHVSA-N
• Isomeric SMILES: CCCCCC1=C(NC(=C([C@@H]1C2=C(C=C(C=C2)F)O)[C@@H](C)O)C(C)C)C(C)C
• Canonical SMILES: CCCCCC1=C(NC(=C(C1C2=C(C=C(C=C2)F)O)C(C)O)C(C)C)C(C)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure features a pyridine ring substituted at the 3-position with a methanol group ($\text{-CH}_2\text{OH}$), at the 4-position with a 4-fluoro-2-hydroxyphenyl moiety, and at the 2,6-positions with isopropyl groups ($\text{-CH(CH}_3)_2$). A pentyl chain ($\text{-C}_5\text{H}_{11}$) occupies the 5-position, while the α-methyl group ($\text{-CH(CH}_3)$) and the (αR,4R) stereochemistry confer chirality. The IUPAC name, 5-fluoro-2-[(4R)-3-[(1R)-1-hydroxyethyl]-5-pentyl-2,6-di(propan-2-yl)-1,4-dihydropyridin-4-yl]phenol, reflects this intricate arrangement.

Table 1: Key Structural Identifiers

Property	Value
CAS Number	202917-15-5, 503610-19-3
Molecular Formula	$\text{C}_{24}\text{H}_{36}\text{FNO}_2$
Molecular Weight	389.5 g/mol
InChI Key	InChI=1S/C24H36FNO2/...

Physicochemical Characteristics

Experimental and predicted data highlight its physical properties:

• Boiling Point: 469.6±45.0 °C (predicted)

• Density: 1.085 g/cm³

• pKa: 6.96±0.35 (predicted)
  The compound’s solubility profile remains understudied, though its lipophilic substituents suggest limited aqueous solubility, a common trait in glucagon receptor antagonists.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis involves multi-step organic reactions, typically beginning with the construction of the pyridine core. Key steps include:

• Friedländer Quinoline Synthesis: To form the pyridine ring via cyclization of aminoketones with carbonyl compounds.

• Alkylation: Introduction of isopropyl and pentyl groups using alkyl halides under basic conditions.

• Stereoselective Reduction: Sodium borohydride ($\text{NaBH}_4$) or catalytic hydrogenation to establish the (αR,4R) configuration.

• Fluorination: Electrophilic aromatic substitution with fluorine at the para position of the phenolic ring.

Industrial-scale production employs continuous flow reactors to enhance yield and purity, though specific protocols remain proprietary.

Table 2: Common Reagents and Conditions

Step	Reagents/Conditions	Purpose
Cyclization	Ammonium acetate, acetic acid	Pyridine ring formation
Alkylation	KOH, alkyl halides	Substituent introduction
Reduction	$\text{NaBH}_4$, ethanol	Chiral center establishment

Pharmacological Applications

Mechanism of Action

As a glucagon receptor antagonist, the compound binds competitively to the glucagon receptor (GCGR), inhibiting cAMP production and downstream glycogenolysis. This mechanism reduces hepatic glucose output, making it a potential therapeutic for type 2 diabetes mellitus (T2DM).

Preclinical Findings

• In Vitro Studies: IC$_{50}$ values of 12–15 nM against human GCGR, demonstrating high potency.

• In Vivo Efficacy: Rodent models showed a 30–40% reduction in fasting blood glucose levels at 10 mg/kg doses.

Table 3: Biological Activity Data

Assay Type	Result	Model
Receptor Binding	$K_i = 8.2 \pm 1.3 \, \text{nM}$	Human GCGR
Glucose Reduction	38% decrease (vs. control)	STZ-induced mice